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molecular formula C12H23N3O3 B1629285 1-Boc-4-dimethylcarbamoylpiperazine CAS No. 215453-81-9

1-Boc-4-dimethylcarbamoylpiperazine

Cat. No. B1629285
CAS RN: 215453-81-9
M. Wt: 257.33 g/mol
InChI Key: BVTUDVNBQYLPMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08383620B2

Procedure details

To a solution of 1-BOC-piperazine (867 mg) in dry tetrahydrofuran (8 mL) was added triethylamine (0.97 mL) followed by dimethylcarbamoyl chloride (0.51 mL). After stirring for 24 hours the reaction mixture was then diluted with dichloromethane, washed with brine, dried (MgSO4) and the solvent removed in vacuo to yield 4-dimethylcarbamoyl-piperazine-1-carboxylic acid tert-butyl ester (940 mg). Treatment of this compound with HCl in dichloromethane/methanol yielded piperazine-1-carboxylic acid dimethylamide.
Name
1-BOC-piperazine
Quantity
867 mg
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
0.97 mL
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
8 mL
Type
solvent
Reaction Step One
Name
dimethylcarbamoyl chloride
Quantity
0.51 mL
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
4-dimethylcarbamoyl-piperazine-1-carboxylic acid tert-butyl ester

Identifiers

REACTION_CXSMILES
[C:1]([N:8]1[CH2:13][CH2:12][NH:11][CH2:10][CH2:9]1)([O:3][C:4]([CH3:7])([CH3:6])[CH3:5])=[O:2].C(N(CC)CC)C.[CH3:21][N:22]([CH3:26])[C:23](Cl)=[O:24]>O1CCCC1.ClCCl>[C:4]([O:3][C:1]([N:8]1[CH2:9][CH2:10][N:11]([C:23](=[O:24])[N:22]([CH3:26])[CH3:21])[CH2:12][CH2:13]1)=[O:2])([CH3:7])([CH3:6])[CH3:5]

Inputs

Step One
Name
1-BOC-piperazine
Quantity
867 mg
Type
reactant
Smiles
C(=O)(OC(C)(C)C)N1CCNCC1
Name
triethylamine
Quantity
0.97 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
tetrahydrofuran
Quantity
8 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
dimethylcarbamoyl chloride
Quantity
0.51 mL
Type
reactant
Smiles
CN(C(=O)Cl)C
Step Three
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClCCl

Conditions

Stirring
Type
CUSTOM
Details
After stirring for 24 hours the reaction mixture
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CUSTOM
Type
CUSTOM
Details
the solvent removed in vacuo

Outcomes

Product
Details
Reaction Time
 24 h
Name
4-dimethylcarbamoyl-piperazine-1-carboxylic acid tert-butyl ester
Type
product
Smiles
C(C)(C)(C)OC(=O)N1CCN(CC1)C(N(C)C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 940 mg

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.